(6-chloroimidazo[1,2-a]pyridin-2-yl)methyl (E)-3-(3-chlorophenyl)prop-2-enoate

• Molecular Formula: C17H12Cl2N2O2
• Molecular Weight: 347.2 g/mol
• IUPAC Name: (6-chloroimidazo[1,2-a]pyridin-2-yl)methyl (E)-3-(3-chlorophenyl)prop-2-enoate
• InChI: InChI=1S/C17H12Cl2N2O2/c18-13-3-1-2-12(8-13)4-7-17(22)23-11-15-10-21-9-14(19)5-6-16(21)20-15/h1-10H,11H2/b7-4+
• InChI Key: BSWFIUKXQUULRG-QPJJXVBHSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)Cl)/C=C/C(=O)OCC2=CN3C=C(C=CC3=N2)Cl
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C=CC(=O)OCC2=CN3C=C(C=CC3=N2)Cl

Description

3-(3-chlorophenyl)-2-propenoic acid (6-chloro-2-imidazo[1,2-a]pyridinyl)methyl ester is a cinnamate ester.

Scientific Research Applications

1. Phosphorescence and Switchable Properties

• A study by Li and Yong (2019) explored novel positional isomers related to the compound, demonstrating their various phosphorescent colors and quantum yields. These isomers exhibit reversible phosphorescent color switching in response to acid-base vapor stimuli, indicating potential applications in developing dynamic functional materials (Li & Yong, 2019).

2. Construction of Coordination Polymers

• Yin, Li, Yan, and Yong (2021) utilized a similar ligand to construct zero-dimensional complexes and one-dimensional coordination polymers. These were assembled into porous three-dimensional supramolecular frameworks, highlighting the compound's role in constructing diverse molecular architectures (Yin, Li, Yan, & Yong, 2021).

3. Anticancer and Antimicrobial Agents

• Katariya, Vennapu, and Shah (2021) investigated the synthesis of heterocyclic compounds incorporating elements similar to the compound , assessing their anticancer and antimicrobial activities. This research highlights its potential utility in developing new pharmaceutical drugs (Katariya, Vennapu, & Shah, 2021).

4. Mild Steel Corrosion Inhibition

• Saady et al. (2021) evaluated imidazo[4,5-b]pyridine derivatives as inhibitors against mild steel corrosion. The study demonstrates the compound's application in corrosion science, particularly in enhancing mild steel's resistance to corrosive environments (Saady et al., 2021).

5. Synthesis of Highly Functionalised Isoxazoles

• Ruano, Fajardo, and Martín (2005) discussed the synthesis of 3-pyridin-3-ylisoxazoles-5-carboxylic acid derivatives using a process that involves compounds related to the one . This showcases its application in synthesizing complex and functional chemical structures (Ruano, Fajardo, & Martín, 2005).

6. Photoluminescent Properties

• Li, Ni, and Yong (2018) synthesized a new 3-position substituted imidazo[1,2-a]pyridine ligand and used it to construct novel coordination compounds. Their research into the photoluminescent properties of these compounds illustrates potential applications in optical and electronic materials (Li, Ni, & Yong, 2018).